5-Fluoro-3-methylthiophene-2-carboxylic acid
Overview
Description
5-Fluoro-3-methylthiophene-2-carboxylic acid is a chemical compound with the CAS Number: 2260935-87-1 . It has a molecular weight of 160.17 and its IUPAC name is this compound . It is stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of thiophene derivatives, such as this compound, often involves heterocyclization of various substrates . The synthesis of thiophene carboxylic acids from 1,2-diketones and dialkyl thiodiacetate via δ-lactone intermediate is recognized as the Hinsberg reaction .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H5FO2S/c1-3-2-4(7)10-5(3)6(8)9/h2H,1H3,(H,8,9) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Material Science
5-Fluoro-3-methylthiophene-2-carboxylic acid and its derivatives are prominent in synthesis and material science. For example, ethyl 2-methylthiophene-3-carboxylate, a related compound, has been synthesized using a process that avoids strong bases and noncryogenic conditions, suggesting the potential for similar methodologies in synthesizing this compound derivatives (Kogami & Watanabe, 2011). Additionally, fluoro-containing polymers like poly[2,6‐(4,4‐bis(2‐ethylhexyl)‐4H‐cyclopenta[2,1‐b;3,4‐b’]dithiophene)‐alt‐4,7‐(5‐fluoro‐2,1,3‐benzothia‐diazole)] have shown significant utility in organic photovoltaics, indicating a potential application for fluoro-substituted thiophene derivatives in solar cell technology (Chang et al., 2013).
Pharmaceutical and Chemical Engineering
In pharmaceutical research, fluoro-substituted thiophene derivatives have been explored for their antimycobacterial activities. For instance, certain fluoro/nitro-benzothiazoloquinoline-carboxylic acid derivatives, synthesized from amino thiophenol, exhibited significant in-vitro and in-vivo antimycobacterial activity, suggesting that similar structures incorporating this compound could be of interest (Dinakaran et al., 2008). Additionally, synthesis methods integrating batch and flow reactions have been developed for compounds like 5-methyl-4-propylthiophene-2-carboxylic acid, indicating the potential for streamlined synthesis processes for related fluoro-thiophene compounds (Fitzpatrick & Ley, 2016).
Electronics and Sensing
Derivatives of this compound are also being researched in the field of electronics and sensing. A study on a terthiophene carboxylic derivative, closely related to this compound, demonstrated its potential as a fluorescent biosensor for protein detection, highlighting the potential for thiophene derivatives in sensing applications (Hu, Xia, & Elioff, 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-fluoro-3-methylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FO2S/c1-3-2-4(7)10-5(3)6(8)9/h2H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJQBLXSEALSWFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2260935-87-1 |
Source
|
| Record name | 5-fluoro-3-methylthiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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